
Proper Disposal of MS39: A Guide for Laboratory
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MS39

Cat. No.: B10819423 Get Quote

Essential Safety and Logistical Information for the Disposal of the PROTAC MS39

MS39 is a potent, cell-permeable PROTAC (Proteolysis Targeting Chimera) that induces the

degradation of target proteins. Due to its bioactive nature, all materials contaminated with

MS39, as well as any remaining stock solutions or solid compound, must be treated as

hazardous chemical waste. Adherence to proper disposal protocols is critical to ensure

personnel safety and environmental protection. Under no circumstances should MS39 or

materials contaminated with it be disposed of in standard laboratory trash or flushed down the

drain. The primary method of disposal for this and similar compounds is incineration by a

licensed hazardous waste management facility.

Immediate Safety Protocols
Before handling MS39 for any purpose, including disposal, it is imperative to consult the Safety

Data Sheet (SDS) provided by the supplier. Personnel should wear appropriate Personal

Protective Equipment (PPE), including but not limited to:

Gloves: Chemical-resistant nitrile or neoprene gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A buttoned lab coat to protect skin and clothing.
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Work with MS39, including the preparation of waste containers, should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures
The following steps outline the proper procedure for the disposal of MS39 and associated

contaminated materials. These procedures are based on general best practices for the disposal

of potent, biologically active small molecules and should be adapted to comply with your

institution's specific hazardous waste management plan.

1. Waste Segregation:

Solid Waste: All solid materials that have come into contact with MS39 must be segregated

as hazardous waste. This includes:

Unused or expired solid MS39.

Contaminated consumables such as pipette tips, microcentrifuge tubes, vials, and

weighing paper.

Contaminated labware.

Used personal protective equipment (gloves, disposable lab coats).

Liquid Waste: All liquid solutions containing MS39 must be collected as hazardous liquid

waste. This includes:

Stock solutions and dilutions of MS39.

Solvents used to rinse contaminated glassware.

Supernatants from cell cultures treated with MS39.

2. Waste Collection:

Solid Waste Container:

Use a designated, leak-proof hazardous waste container with a secure lid.
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Line the container with a heavy-duty plastic bag.

Place all contaminated solid waste directly into this container.

Liquid Waste Container:

Use a dedicated, shatter-resistant container with a screw cap for all liquid waste

containing MS39.

Do not mix MS39 waste with other solvent waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

3. Labeling of Waste Containers:

Proper labeling is crucial for the safe handling and disposal of hazardous waste. Each

container must be clearly labeled with the following information:

The words "Hazardous Waste".

The full chemical name: "MS39 (PROTAC)".

The CAS Number: 2675490-92-1.

An accurate estimation of the concentration and volume of the waste.

The primary hazards associated with the waste (e.g., "Bioactive," "Chemical Hazard").

The date the waste was first added to the container (accumulation start date).

The name and contact information of the principal investigator or laboratory responsible for

the waste.

4. Storage of Waste:

Store all hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure that the storage area is away from general laboratory traffic and incompatible

chemicals.
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Do not accumulate large quantities of waste. Arrange for pickup by your institution's EHS or

a licensed hazardous waste disposal company in a timely manner.

Quantitative Data Summary
While a specific, publicly available Safety Data Sheet for MS39 with detailed quantitative

disposal parameters is not available, the following table summarizes key identifiers and general

storage information for this compound.

Parameter Value

Chemical Name MS39

Synonyms PROTAC EGFR Degrader

CAS Number 2675490-92-1

Molecular Formula C55H71ClFN9O7S

Molecular Weight 1056.8 g/mol

Storage Store at -20°C in a dry, dark place.

Disposal Method
Incineration by a licensed hazardous waste

facility.

MS39 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MS39.
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A flowchart outlining the key steps for the safe disposal of MS39 waste.

To cite this document: BenchChem. [Proper Disposal of MS39: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819423#ms39-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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